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Compound of Interest

Compound Name: 3-chloro-N-methylaniline

Cat. No.: B1345671

An In-depth Technical Guide to the Safety, Handling, and MSDS of 3-chloro-N-methylaniline

This document provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for 3-chloro-N-methylaniline (CAS No. 7006-52-2). It is
intended for researchers, scientists, and professionals in drug development who may handle
this compound.

Chemical Identification

3-chloro-N-methylaniline is a secondary amine and a chlorinated aromatic compound.[1][2] It
is used as a starting material or intermediate in the synthesis of various chemical compounds,
including N1-(3-chlorophenyl)-N1-methyl-1,2-ethanediamine dihydrochloride.[1][2]

Identifier Value

IUPAC Name 3-chloro-N-methylaniline[3]

Synonyms Benzenamine, 3-chloro-N-methyl-[3]

CAS Number 7006-52-2[1][3]

Molecular Formula C7HsCIN[3]

Molecular Weight 141.60 g/mol [1][3]

InChl Key WFGYSQDPURFIFL-UHFFFAOYSA-N[1]
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Hazard Identification

3-chloro-N-methylaniline is classified as a hazardous substance. The GHS classification
indicates it can be harmful if swallowed, in contact with skin, or inhaled, and causes skin and
eye irritation.[3][4] It may also cause respiratory irritation and is suspected of causing genetic
defects and damage to organs through prolonged or repeated exposure.[4]

Signal Word: Warning[3][4]
Hazard Pictograms: GHS07, GHS08

Table 1. GHS Hazard and Precautionary Statements
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Code Statement Source

Hazard Statements

H302 Harmful if swallowed [31[4]
H312 Harmful in contact with skin [3][4]
H315 Causes skin irritation [31[4]
H319 Causes serious eye irritation [31[4]
H331 Toxic if inhaled [4]
H335 May cause respiratory irritation  [3][4]
L34l Suspected of causing genetic ]
defects

May cause damage to organs
H373 through prolonged or repeated [4]

exposure

Precautionary Statements

Obtain special instructions

before use / Do not handle
P201/P202 until all safety precautions [4]

have been read and

understood

Do not breathe
P260/P261 dust/fume/gas/mist/ivapours/sp  [4]

ray

Wash skin thoroughly after
P264 . [4]
handling

Do not eat, drink or smoke
P270 ) ) [4]
when using this product

Use only outdoors or in a well-
p271 . [4]
ventilated area
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Code

Statement

Source

P280

Wear protective
gloves/protective clothing/eye

protection/face protection

[4]

P302+P352

IF ON SKIN: Wash with plenty

of water

[5]

P304+P340

IF INHALED: Remove victim to
fresh air and keep at rest in a
position comfortable for

breathing

[4]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing

[4]

P308+P313

IF exposed or concerned: Get

medical advice/attention

[4]

P405

Store locked up

[4]

| P501 | Dispose of contents/container to an approved waste disposal plant [[5] |

Physical and Chemical Properties

Table 2: Physical and Chemical Properties of 3-chloro-N-methylaniline

Property Value Source
Physical State Liquid [6]
Boiling Point 243-244 °C [11[2]
Density 1.156 g/mL at 25 °C [1112]

| Refractive Index | n20/D 1.5840 [[1][2] |
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First Aid Measures

Prompt medical attention is crucial in case of exposure. Always show the safety data sheet to
the attending physician.[7][8]

e General Advice: Consult a physician immediately.[4]

« If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and consult a physician.[6][7]

e In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with soap and plenty of water. Seek medical attention.[5][7]

e In Case of Eye Contact: Rinse cautiously and thoroughly with water for several minutes.[4] If
present, remove contact lenses if it is easy to do so. Continue rinsing and seek immediate
medical advice.[4][5]

o If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[8] Rinse the mouth with water and consult a physician immediately.[7][8]

Absorption of chloroanilines into the body can lead to the formation of methemoglobin, causing
cyanosis (a bluish discoloration of the skin).[7][8] The onset of symptoms may be delayed by 2
to 4 hours or more.[7][8]
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First aid response to exposure incidents.

Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7][8]

¢ Unsuitable Extinguishing Media: Do not use a heavy water stream.[9]

¢ Specific Hazards: Combustion may produce toxic fumes, including carbon oxides (CO, COz2),
nitrogen oxides (NOx), and hydrogen chloride gas.[6][7][8]

* Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[6][7][8]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area.[7] Wear personal protective
equipment, including respiratory protection, chemical-resistant gloves, and safety goggles.[8]
Avoid breathing vapors, mist, or gas and ensure adequate ventilation.[4][7]
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+ Environmental Precautions: Prevent the substance from entering drains, sewers, or
waterways.[7][8] Discharge into the environment must be avoided.[7]

+ Methods for Containment and Cleaning Up: For spills, use an inert absorbent material (e.g.,
sand, earth, or vermiculite) to soak up the substance.[7][10] Collect the material into suitable,
labeled, and closed containers for disposal as hazardous waste.[7][8]

Spill Detected
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Ensure Ventilation
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Don Personal Protective
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Contain Spill with
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Workflow for handling an accidental release.

Handling and Storage

» Safe Handling: Use in a well-ventilated area.[4] Avoid all personal contact, including
inhalation of vapors or mist and contact with skin and eyes.[4][5][7] Do not eat, drink, or
smoke when using this product.[4] Wash hands thoroughly after handling.[4]

» Storage Conditions: Store in a cool, dry, and well-ventilated place.[4][7] Keep containers
tightly closed and sealed.[4][7] Store locked up.[4] Containers that have been opened must
be carefully resealed and kept upright to prevent leakage.[7][8]

e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid chlorides, acid
anhydrides, and chloroformates.[6][8]

Exposure Controls and Personal Protection

» Engineering Controls: Ensure adequate ventilation, especially in confined areas.[6] Eyewash
stations and safety showers should be located close to the workstation.[6]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield. Use equipment
tested and approved under government standards such as NIOSH (US) or EN 166 (EU).
[71[11]

o Skin Protection: Handle with chemical-resistant gloves (inspect before use).[7] Wear a
complete suit protecting against chemicals. The type of protective equipment must be
selected based on the concentration and amount of the dangerous substance at the
specific workplace.[7]

o Respiratory Protection: If risk assessment indicates that air-purifying respirators are
necessary, use a full-face respirator with appropriate cartridges (e.g., type ABEK (EN
14387)) as a backup to engineering controls.[7]

Stability and Reactivity
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e Reactivity: No data is available for 3-chloro-N-methylaniline, but related compounds may
be sensitive to prolonged exposure to air and light.[12]

o Chemical Stability: The material is stable under normal, recommended storage conditions.[6]

[8]

» Possibility of Hazardous Reactions: No hazardous reactions are known under normal
processing conditions.[6]

o Conditions to Avoid: Incompatible products.[6]

e Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, acid chlorides, and
chloroformates.[6][8]

e Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon
oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[6][8]

Toxicological Information

This substance is considered toxic and may cause significant health effects through various
exposure routes. Absorption can lead to methemoglobinemia, with symptoms like cyanosis,
headache, nausea, and confusion that may be delayed.[7]

Table 3: Acute Toxicity Data for Related Chloroanilines

Route Species Value Compound Source
3-Chloro-2-
Oral LD50 Rat 574 mglkg . [6][8]
methylaniline
ca. 754 mg/kg 3-chloro-o-
Oral LD50 Rat (male) o [11]
bw toluidine

| Dermal LD50 | Rat (male) | 765 mg/kg bw | 3-chloro-o-toluidine [[11] |

Note: Data is for structurally similar compounds as specific LD50 values for 3-chloro-N-
methylaniline were not found in the provided search results.
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Ecological Information

This substance is expected to be toxic to aquatic life, potentially with long-lasting effects.[7]
Environmental release should be strictly avoided.[7]

Table 4: Ecotoxicity Data for Related Chloroanilines

Test Species Value Compound Source
Toxicity to fish  Danio rerio 3-Chloro-2-

. 33.2mgll-96 h . [8]
(LC50) (zebra fish) methylaniline
Toxicity to Daphnia magna 1.8-3.2mg/l - 3-Chloro-2- ]
daphnia (EC50) (Water flea) 48 h methylaniline

| Toxicity to fish (LCO) | Leuciscus idus | 6 mg/L - 96 h | 3-chloro-o-toluidine |[11] |

Note: Data is for structurally similar compounds as specific ecotoxicity values for 3-chloro-N-
methylaniline were not found in the provided search results.

Disposal Considerations

Dispose of this chemical and its container as hazardous waste.[7] Offer surplus and non-
recyclable solutions to a licensed disposal company.[8] Do not allow the product to enter
drains.[7] Disposal must be in accordance with all applicable federal, state, and local
environmental regulations.[5]

Transport Information

Proper shipping classification and labeling are required for the transport of this hazardous
material. Consult relevant regulations (e.g., DOT, IATA, IMDG) for specific requirements.

Regulatory Information

This substance is subject to various chemical regulations. Users should ensure compliance
with all relevant national and international laws. For example, it is listed under GHS
classifications.[3]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.oxfordlabfinechem.com/msds/(C-02603)%203-CHLORO%20ANILINE.pdf
https://www.oxfordlabfinechem.com/msds/(C-02603)%203-CHLORO%20ANILINE.pdf
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.echemi.com/sds/3-chloro-2-methylaniline-pid_Rock24785.html
https://www.benchchem.com/product/b1345671?utm_src=pdf-body
https://www.benchchem.com/product/b1345671?utm_src=pdf-body
https://www.oxfordlabfinechem.com/msds/(C-02603)%203-CHLORO%20ANILINE.pdf
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.oxfordlabfinechem.com/msds/(C-02603)%203-CHLORO%20ANILINE.pdf
https://store.apolloscientific.co.uk/storage/msds/OR30782_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-N-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Other Information

The information provided in this guide is based on currently available data and is believed to be
accurate. However, it is provided without any warranty, express or implied, regarding its
correctness. The conditions or methods of handling, storage, use, and disposal of the product
are beyond our control and may be beyond our knowledge. For these and other reasons, we
do not assume responsibility and expressly disclaim liability for loss, damage, or expense
arising out of or in any way connected with the handling, storage, use, or disposal of this
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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